Cas no 2248333-73-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate
• CAS No: 2248333-73-3
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 5866264
• PubChem ID: 165732967
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6524910
• 2248333-73-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C16H12N2O5/c19-14-10-6-1-2-7-11(10)15(20)18(14)23-16(21)12-8-17-22-13(12)9-4-3-5-9/h1-2,6-9H,3-5H2
• InChI Key： RGCFBCJZULUMOV-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=N1)C1CCC1

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate (CAS No. 2248333-73-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate, with the CAS number 2248333-73-3, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the class of isoindole derivatives and features a cyclobutyl-substituted oxazole moiety, making it a valuable candidate for various biological and pharmaceutical studies.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate is characterized by a central isoindole core with a dioxo group at positions 1 and 3. The 5-cyclobutyl-substituted oxazole ring is attached to the isoindole core through an ester linkage at position 4. This intricate arrangement of functional groups imparts the compound with a high degree of structural rigidity and specific chemical reactivity, which are crucial for its biological activities.

Recent research has focused on the synthesis and biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate. One notable study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent esterification steps. The synthetic route was optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate has shown promising results in various assays. Initial screening revealed that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Further studies have also demonstrated its ability to modulate specific signaling pathways involved in inflammation and immune responses.

The anti-inflammatory potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclobutyl-1,2-oxazole-4-carboxylate has been further validated in animal models of inflammatory diseases. For instance, a study conducted on mice with induced colitis showed that treatment with this compound significantly reduced inflammation and improved overall health outcomes. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 5-cyclobutyl -1 , 2 - oxaz ole -4 - carbox ylate could be a potential therapeutic agent for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 5 - cyc lob ut yl - 1 , 2 - ox az ol e -4 - car box ylate has also been investigated for its potential as an anticancer agent. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. In vitro experiments using human cancer cell lines have demonstrated significant cytotoxic effects against various types of cancer cells, including those derived from breast, lung, and colon tumors.

The mechanism of action of 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 5 - cyc lob ut yl - 1 , 2 - ox az ol e -4 - car box ylate is currently under investigation. Research suggests that its anticancer activity may be attributed to its ability to target multiple cellular pathways involved in cancer progression. For example, it has been shown to inhibit the activation of NF-kB, a transcription factor known to play a crucial role in promoting cell survival and proliferation in cancer cells.

In addition to its therapeutic potential, 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 5 - cyc lob ut yl - 1 , 2 - ox az ol e -4 - car box ylate has also been explored for its use as a chemical probe in biological research. Its unique structure and functional groups make it an ideal candidate for studying protein-protein interactions and signaling pathways in living cells. Researchers have utilized this compound to investigate the role of specific proteins in cellular processes such as apoptosis and inflammation.

The future prospects for 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 5 - cyc lob ut yl - 1 , 2 - ox az ol e –4 – car box ylate are promising. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its therapeutic potential. The development of prodrugs or analogs with improved bioavailability and reduced side effects is an active area of research.

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